Cas no 2229565-32-4 (4-(3-bromo-4-methoxyphenoxy)piperidine)

• Product Name: 4-(3-bromo-4-methoxyphenoxy)piperidine
• CAS No: 2229565-32-4
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6024225
• PubChem ID: 165798693
• Update Time: 2025-11-05

4-(3-bromo-4-methoxyphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-methoxyphenoxy)piperidine
• 2229565-32-4
• EN300-1907087

• Inchi： 1S/C12H16BrNO2/c1-15-12-3-2-10(8-11(12)13)16-9-4-6-14-7-5-9/h2-3,8-9,14H,4-7H2,1H3
• InChI Key： QMYYKQRZIFUXHX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OC1CCNCC1)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(3-bromo-4-methoxyphenoxy)piperidine

4-(3-Bromo-4-Methoxyphenoxy)Piperidine: A Comprehensive Overview

4-(3-Bromo-4-Methoxyphenoxy)Piperidine, also known by its CAS registry number 2229565-32-4, is a complex organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug design, materials science, and synthetic chemistry. The molecule consists of a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom, attached to a phenoxy group. The phenoxy group itself is substituted with bromine and methoxy groups at the 3 and 4 positions, respectively, adding complexity to the molecule's structure and functionality.

The synthesis of 4-(3-Bromo-4-Methoxyphenoxy)Piperidine involves multi-step reactions, often utilizing coupling agents and catalysts to achieve high yields. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the phenoxy-piperidine linkage. These methods not only enhance the compound's purity but also allow for greater structural diversity in related compounds.

One of the most promising applications of 4-(3-Bromo-4-Methoxyphenoxy)Piperidine lies in its role as a building block in drug discovery. The piperidine ring is a common motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The bromine and methoxy substituents on the phenoxy group further modulate the compound's pharmacokinetic properties, such as solubility and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various enzymes and receptors implicated in diseases like cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 4-(3-Bromo-4-Methoxyphenoxy)Piperidine has shown potential in materials science. Its ability to form stable amorphous or crystalline structures makes it a candidate for use in polymer synthesis or as an additive in high-performance materials. Researchers have investigated its role as a precursor for generating novel polymeric networks with tailored mechanical and thermal properties. These studies highlight the compound's versatility across multiple disciplines.

The chemical stability of 4-(3-Bromo-4-Methoxyphenoxy)Piperidine under various conditions has been extensively studied. It exhibits good thermal stability up to 150°C, making it suitable for high-temperature applications. However, it is sensitive to strong oxidizing agents and should be handled with care during storage and synthesis. Recent research has also explored its reactivity under photochemical conditions, revealing new pathways for functionalization that could expand its utility in organic synthesis.

In terms of environmental impact, 4-(3-Bromo-4-Methoxyphenoxy)Piperidine has been evaluated for biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, though its persistence in aquatic environments remains a concern. Regulatory agencies have implemented guidelines to minimize its release into the environment during industrial processes.

The growing interest in CAS No 2229565-32-4 reflects its importance as a versatile chemical entity with diverse applications. As research continues to uncover new properties and uses, this compound is expected to play an increasingly significant role in both academic and industrial settings. Its unique combination of structural features makes it a valuable tool for advancing innovation across multiple scientific domains.